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Compound of Interest

Compound Name: 2-lodo-3-nitrobenzoic acid

Cat. No.: B1296246

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for 2-
lodo-3-nitrobenzoic acid (CAS No. 5398-69-6). The information is intended to support
researchers, scientists, and professionals in the pharmaceutical and chemical industries in the
safe handling and use of this compound.

Hazard Identification and Classification

2-lodo-3-nitrobenzoic acid is classified as acutely toxic if swallowed.[1] It is essential to
handle this compound with appropriate care to avoid exposure.

GHS Classification:

e Acute Toxicity, Oral: Category 4[1]
Signal Word: Warning[1]

Hazard Statements:

e H302: Harmful if swallowed[1]
Pictogram:

e GHSO7 (Exclamation Mark)[1]
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Physical and Chemical Properties

A summary of the known physical and chemical properties of 2-lodo-3-nitrobenzoic acid is
provided in the table below. This information is crucial for the proper storage and handling of

the material.
Property Value Reference
CAS Number 5398-69-6 [1]
Molecular Formula C7H4INO4 [1][2]
Molecular Weight 293.02 g/mol [1112]
Appearance Light yellow crystalline solid
Melting Point 207-212 °C [1][3]
Purity >95% [11[4]
Storage Temperature 2-8°C, under inert atmosphere  [2]

Safe Handling and Storage

Adherence to proper handling and storage protocols is paramount to ensure the safety of
laboratory personnel and the integrity of the compound.

Handling

« Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid the
formation and inhalation of dust and aerosols.

e Personal Protective Equipment (PPE):

[¢]

Eye Protection: Wear tightly fitting safety goggles or a face shield.

[¢]

Hand Protection: Wear suitable chemical-resistant gloves. Inspect gloves prior to use.

o

Body Protection: Wear a lab coat or other protective clothing. For larger quantities or in
case of potential splashing, consider impervious clothing.
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e Hygiene: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.
Do not eat, drink, or smoke in the laboratory.

Storage

» Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]
e Incompatibilities: Keep away from strong oxidizing agents and strong bases.

o Atmosphere: Store under an inert atmosphere (e.g., nitrogen or argon) to maintain chemical
stability.[2]

First-Aid Measures

In the event of exposure, immediate and appropriate first-aid measures should be taken.

« |If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Call a physician or poison
control center immediately.

« If on Skin: Immediately wash off with plenty of soap and water. Remove contaminated
clothing. If skin irritation occurs, get medical advice/attention.

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. Seek immediate medical attention.

« If Inhaled: Move the person into fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration. Consult a doctor.

Accidental Release Measures

In the case of a spill, follow these procedures to minimize exposure and environmental
contamination.

o Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal
protective equipment (see Section 3.1). Avoid breathing dust.

o Containment and Cleaning: Sweep up the spilled solid material, avoiding dust generation.
Place in a suitable, closed container for disposal.
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e Environmental Precautions: Do not let the product enter drains.

Disposal Considerations

Dispose of 2-lodo-3-nitrobenzoic acid and its containers in accordance with local, regional,
and national regulations. This may involve disposal at a licensed chemical destruction plant.

Experimental Protocols

Detailed experimental protocols for the use of 2-lodo-3-nitrobenzoic acid in synthesis are
specific to the reaction being performed. It is imperative to consult relevant literature and
conduct a thorough risk assessment before proceeding with any new experimental work. The
safety precautions outlined in this guide should be integrated into all experimental procedures.

Visualizations
Logical Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of 2-lodo-3-
nitrobenzoic acid, from hazard identification to emergency response.
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Caption: Logical workflow for the safe handling of 2-lodo-3-nitrobenzoic acid.

Disclaimer: This guide is intended for informational purposes only and does not substitute for a
formal safety data sheet (SDS) or a comprehensive risk assessment conducted by qualified
professionals. Always consult the most up-to-date SDS from the supplier before handling any

chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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